Cas no 1251561-85-9 (N-4-(methoxymethyl)-2-oxo-1,2-dihydroquinolin-7-yl-2-(4-oxo-3,4-dihydroquinazolin-3-yl)acetamide)

• Product Name: N-4-(methoxymethyl)-2-oxo-1,2-dihydroquinolin-7-yl-2-(4-oxo-3,4-dihydroquinazolin-3-yl)acetamide
• CAS No: 1251561-85-9
• MF: C₂₁H₁₈N₄O₄
• MW: 390.392024517059
• CID: 6166232
• PubChem ID: 49669868
• Update Time: 2025-07-10

N-4-(methoxymethyl)-2-oxo-1,2-dihydroquinolin-7-yl-2-(4-oxo-3,4-dihydroquinazolin-3-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-4-(methoxymethyl)-2-oxo-1,2-dihydroquinolin-7-yl-2-(4-oxo-3,4-dihydroquinazolin-3-yl)acetamide
• F6021-1318
• N-(4-(methoxymethyl)-2-oxo-1,2-dihydroquinolin-7-yl)-2-(4-oxoquinazolin-3(4H)-yl)acetamide
• 1251561-85-9
• N-[4-(methoxymethyl)-2-oxo-1H-quinolin-7-yl]-2-(4-oxoquinazolin-3-yl)acetamide
• VU0529515-1
• AKOS024529096

• Inchi： 1S/C21H18N4O4/c1-29-11-13-8-19(26)24-18-9-14(6-7-15(13)18)23-20(27)10-25-12-22-17-5-3-2-4-16(17)21(25)28/h2-9,12H,10-11H2,1H3,(H,23,27)(H,24,26)
• InChI Key： BBXIRHOKCWOVFI-UHFFFAOYSA-N
• SMILES： O(C)CC1=CC(NC2C=C(C=CC=21)NC(CN1C=NC2C=CC=CC=2C1=O)=O)=O

Computed Properties

• Exact Mass: 390.13280507g/mol
• Monoisotopic Mass: 390.13280507g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 734
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 100Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroquinolones

Additional information on N-4-(methoxymethyl)-2-oxo-1,2-dihydroquinolin-7-yl-2-(4-oxo-3,4-dihydroquinazolin-3-yl)acetamide

Introduction to N-4-(methoxymethyl)-2-oxo-1,2-dihydroquinolin-7-yl-2-(4-oxo-3,4-dihydroquinazolin-3-yl)acetamide and Its Significance in Modern Chemical Biology

N-4-(methoxymethyl)-2-oxo-1,2-dihydroquinolin-7-yl-2-(4-oxo-3,4-dihydroquinazolin-3-yl)acetamide, identified by its CAS number 1251561-85-9, represents a compound of significant interest in the realm of chemical biology and pharmaceutical research. This intricate molecular structure, characterized by its quinoline and quinazoline moieties, has garnered attention due to its potential pharmacological properties and the promising avenues it opens for therapeutic development.

The compound'sN-(4-methoxymethyl)-2 oxo -1,2-dihydroquinolin -7 -yl -2 -(4 oxo -3,4-dihydroquinazolin -3 -yl)acetamide moiety is particularly noteworthy. The presence of the methoxymethyl group introduces a unique chemical functionality that can influence both the reactivity and the biological activity of the molecule. This feature makes it a valuable scaffold for medicinal chemists seeking to design novel compounds with enhanced binding affinity and selectivity towards biological targets.

In recent years, there has been a surge in research focused on developing small molecules that can modulate the activity of key enzymes and receptors involved in various diseases. The quinoline and quinazoline scaffolds are well-known for their biological activity and have been extensively explored in the search for new therapeutic agents. The combination of these two heterocyclic systems in N-4-(methoxymethyl)-2-oxo-1,2-dihydroquinolin-7-yl-2-(4-oxo-3,4-dihydroquinazolin-3-yl)acetamide suggests a multifaceted approach to drug design, potentially offering benefits such as improved solubility, bioavailability, and target specificity.

One of the most compelling aspects of this compound is its potential as an inhibitor of enzymes that play critical roles in cancer progression. Quinoline derivatives have shown promise in preclinical studies as inhibitors of kinases and other enzymes implicated in tumor growth and metastasis. The specific arrangement of functional groups in N-4-(methoxymethyl)-2 oxo -1,2-dihydroquinolin -7 -yl -2 -(4 oxo -3,4-dihydroquinazolin -3 -yl)acetamide may confer the ability to interact with these targets in a manner that disrupts their function without affecting other essential cellular processes.

The development of targeted therapies has been a cornerstone of modern oncology, and compounds like N-4-(methoxymethyl)-2 oxo -1,2-dihydroquinolin -7 -yl -2 -(4 oxo -3,4-dihydroquinazolin -3 -yl)acetamide hold significant promise for this field. By carefully modulating the structure of the molecule, researchers aim to enhance its ability to selectively inhibit cancer-causing pathways while minimizing side effects. This approach aligns with the broader goal of precision medicine, where treatments are tailored to the individual characteristics of each patient's tumor.

Furthermore, the compound'sN-(4-methoxymethyl)-2 oxo -1,2-dihydroquinolin -7 -yl -2 -(4 oxo -3,4-dihydroquinazolin -3 -yl)acetamide core structure suggests potential applications beyond oncology. Researchers are exploring its interactions with other biological targets, such as inflammatory pathways and neurodegenerative diseases. The quinoline moiety is known to exhibit anti-inflammatory properties, while the quinazoline ring system has shown promise in treating conditions like Alzheimer's disease. These findings underscore the versatility of this molecular scaffold and its potential to address a wide range of therapeutic challenges.

The synthesis and characterization of N-4-(methoxymethyl)-2 oxo 1 2 dihydroquinolin 7 yl 2 ( 4 oxo 34 dihydroquinazolin 33 yl)acetamide have been subjects of intense study. Advanced synthetic techniques have been employed to construct this complex molecule with high precision. Techniques such as multi-step organic synthesis, including cyclization reactions and functional group transformations, have been crucial in achieving the desired structure. The use of computational methods for molecular modeling has also played a vital role in optimizing synthetic routes and predicting the biological activity of the compound.

The pharmacokinetic properties of N-4-(methoxymethyl)-2 oxo 1 2 dihydroquinolin 7 yl 2 ( 4 oxo 34 dihydroquinazolin 33 yl)acetamide are another area of focus. Understanding how a compound is absorbed, distributed, metabolized, and excreted is essential for determining its clinical efficacy and safety profile. Preclinical studies have begun to shed light on these aspects by examining parameters such as blood-brain barrier penetration, metabolic stability, and excretion rates. These studies are critical for guiding dosing regimens and predicting potential drug-drug interactions.

In conclusion,N-(methoxymethyl)-2 oxo-1, dihydroquinolin-7-y l-

The future directions for research on N- (
methoxy)mettyle="color: red;">thyle="color: red;">thyle="color: red;">thyle="color: red;">thyle="color: red;">thyle="color: red;">thyle="color: red;">thyle="color: red;">thyle="color: red;">thyle="color: red;">thyle="color: red;">thyle="color: red;">tyle="text-decoration: underline;" href="#_x000D_">metmeme)
tyle="text-decoration: underline;" href="#_x000D_">tyle="text-decoration: underline;" href="#_x000D_">tyle"href="#_x000D_">t